METHYL UNDECANOATE
METHYL UNDECANOATE
Methyl undecanoate is a fatty acid methyl ester of undecanoic acid. It has a role as a metabolite. It derives from an undecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
1731-86-8
VCID:
VC0167296
InChI:
InChI=1S/C12H24O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h3-11H2,1-2H3
SMILES:
CCCCCCCCCCC(=O)OC
Molecular Formula:
C12H24O2
Molecular Weight:
200.32 g/mol
METHYL UNDECANOATE
CAS No.: 1731-86-8
Main Products
VCID: VC0167296
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol
CAS No. | 1731-86-8 |
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Product Name | METHYL UNDECANOATE |
Molecular Formula | C12H24O2 |
Molecular Weight | 200.32 g/mol |
IUPAC Name | methyl undecanoate |
Standard InChI | InChI=1S/C12H24O2/c1-3-4-5-6-7-8-9-10-11-12(13)14-2/h3-11H2,1-2H3 |
Standard InChIKey | XPQPWPZFBULGKT-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCC(=O)OC |
Canonical SMILES | CCCCCCCCCCC(=O)OC |
Appearance | Unit:100 mgPurity:99%Physical liquid |
Description | Methyl undecanoate is a fatty acid methyl ester of undecanoic acid. It has a role as a metabolite. It derives from an undecanoic acid. |
Reference | 1. T. Rezanka and K. Sigler “Odd-numbered very-long-chain fatty acids from the microbial, animal and plant kingdoms” Progress in Lipid Research, vol. 48pp. 206-238, 20092. A. Hajra and N. Radin “Biosynthesis of the cerebroside odd-numbered fatty acids” Journal of Lipid Research, vol. 3 pp. 327-332, 19623. N. Peres et al. “In vitro susceptibility to antimycotic drug undecanoic acid, a medium-chain fatty acid, is nutrient-dependent in the dermatophyteTrichophyton rubrum” World J Microbiol Biotechnol. Vol. 27 pp. 1719-1723, 20114. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010 |
PubChem Compound | 15607 |
Last Modified | Nov 11 2021 |
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